Cas no 1858936-95-4 (1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine)

• Product Name: 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine
• CAS No: 1858936-95-4
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6350220
• PubChem ID: 130505212
• Update Time: 2025-11-06

1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1858936-95-4
• 1-({7-oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine
• EN300-1840908
• 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine

• Inchi： 1S/C11H20N2O/c1-2-11-9(7-10(1)14-11)8-13-5-3-12-4-6-13/h9-12H,1-8H2
• InChI Key： GGHKBCAXBVQNIC-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CN1CCNCC1)C2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine

Comprehensive Overview of 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine (CAS No. 1858936-95-4)

1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine, with the CAS number 1858936-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a piperazine moiety with a 7-oxabicyclo[2.2.1]heptane (also known as a norbornane derivative) scaffold. Such hybrid structures are increasingly explored for their potential in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition.

The 7-oxabicyclo[2.2.1]heptane core is a rigid, bicyclic ether that imparts stereochemical control and metabolic stability to the molecule. When conjugated with piperazine, a versatile nitrogen-containing heterocycle, the resulting compound exhibits enhanced binding affinity to biological receptors. Researchers are particularly interested in its potential applications as a ligand for GPCRs (G-protein-coupled receptors) or as a building block for bioactive molecules. Recent studies highlight its utility in designing neuromodulators and anti-inflammatory agents, aligning with the growing demand for novel CNS therapeutics.

In the context of green chemistry and sustainable synthesis, 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine is also being evaluated for its synthetic accessibility. Advances in catalysis and flow chemistry have enabled more efficient routes to its production, reducing waste and energy consumption. This aligns with the pharmaceutical industry's shift toward eco-friendly methodologies, a topic frequently searched by professionals in the field.

Another area of interest is the compound's physicochemical properties, such as its solubility, logP, and stability under physiological conditions. These parameters are critical for drug-likeness assessments and are often queried in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its behavior, reflecting the integration of AI-driven drug design in modern research.

The compound's CAS registry number (1858936-95-4) serves as a unique identifier in global databases, facilitating patent searches and regulatory compliance. As the demand for precision medicine grows, structurally nuanced compounds like this are pivotal in addressing unmet medical needs. Its exploration in combination therapies and targeted drug delivery systems further underscores its relevance in contemporary pharmacology.

In summary, 1-({7-Oxabicyclo[2.2.1]heptan-2-yl}methyl)piperazine represents a promising candidate for multidisciplinary research, bridging gaps between organic synthesis, medicinal chemistry, and biotechnology. Its continued study is likely to yield insights into novel therapeutic strategies, making it a compound of enduring scientific and industrial value.